[(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[(2R,3R,4S,5R,6R)-4,5-diacetyloxy-2-(acetyloxymethyl)-6-bromooxan-3-yl]oxyoxan-2-yl]methyl acetate

• IUPAC Name: [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[(2R,3R,4S,5R,6R)-4,5-diacetyloxy-2-(acetyloxymethyl)-6-bromooxan-3-yl]oxyoxan-2-yl]methyl acetate
• InChI: InChI=1S/C26H35BrO17/c1-10(28)35-8-17-20(21(38-13(4)31)23(25(27)42-17)40-15(6)33)44-26-24(41-16(7)34)22(39-14(5)32)19(37-12(3)30)18(43-26)9-36-11(2)29/h17-26H,8-9H2,1-7H3/t17-,18-,19+,20-,21+,22+,23-,24-,25+,26+/m1/s1
• InChI Key: NLFHLQWXGDPOME-NDMRNNIMSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC2C(OC(C(C2OC(=O)C)OC(=O)C)Br)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@@H]([C@@H]([C@H]2OC(=O)C)OC(=O)C)Br)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C26H35BrO17
• DSSTOX Substance ID: DTXSID50456432
• Molecular Weight: 699.4 g/mol
• CAS RN: 4753-07-5

Description

[(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[(2R,3R,4S,5R,6R)-4,5-diacetyloxy-2-(acetyloxymethyl)-6-bromooxan-3-yl]oxyoxan-2-yl]methyl acetate, also known as this compound, is a useful research compound. Its molecular formula is C26H35BrO17 and its molecular weight is 699.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Sophisticated Analytical Techniques for Pharmaceutical Compounds

Research on analytical methods for pharmaceutical compounds, such as Empagliflozin, demonstrates the importance of sophisticated analytical techniques in determining the composition and purity of complex organic molecules. Such methodologies could be crucial in studying the compound , emphasizing the need for high-performance liquid chromatography (HPLC), ultra-high performance liquid chromatography (UPLC), and other advanced analytical techniques for accurate quantification and analysis (Danao, 2021).

Neuropharmacology and Neuroprotective Agents

The neuroprotective properties of compounds, such as YM872, suggest that complex organic molecules can have significant biological activities, including acting as potent receptor antagonists. The study of such molecules involves detailed in vitro and in vivo pharmacological evaluations, highlighting the potential of the compound for applications in neuroprotection or other therapeutic areas (Takahashi et al., 2006).

Antioxidant Activity Analysis

The evaluation of antioxidant activity is crucial in understanding the therapeutic potential of compounds. Techniques such as Oxygen Radical Absorption Capacity (ORAC) and Ferric Reducing Antioxidant Power (FRAP) tests provide insights into the antioxidant properties of complex molecules. These methodologies could be relevant in assessing the potential health benefits of the compound , especially if antioxidant activity is a key area of interest (Munteanu & Apetrei, 2021).

Sustainable Solvent Use in Extraction Processes

Research on sustainable solvents, such as 2-methyloxolane (2-MeOx) for natural product extraction, underscores the importance of environmentally friendly methodologies in the extraction and analysis of organic compounds. Such approaches could be applied to the extraction and purification processes of the compound , ensuring that research practices are sustainable and environmentally conscious (Rapinel et al., 2020).